Cas no 142167-38-2 (5-Bromo-4-chloro-2-hydroxybenzoic acid)

• Product Name: 5-Bromo-4-chloro-2-hydroxybenzoic acid
• CAS No: 142167-38-2
• MF: C₇H₄BrClO₃
• MW: 251.461860656738
• MDL: MFCD09475899
• CID: 101227
• PubChem ID: 11021353
• Update Time: 2025-10-05

5-Bromo-4-chloro-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-hydroxybenzoic acid
• Benzoic acid,5-bromo-4-chloro-2-hydroxy-
• 5-bromo-4-chloro-2-hydroxy-benzoic Acid
• 5-Bromo-4-chlorosalicylic acid
• SCHEMBL3337006
• 142167-38-2
• AC-24332
• J-517076
• MFCD09475899
• Benzoic acid, 5-bromo-4-chloro-2-hydroxy-
• XUKLAPBPFXGIOW-UHFFFAOYSA-N
• AKOS005147204
• 5-Bromo-4-chloro-2-hydroxybenzoicacid
• BS-21464
• BCP34366
• CS-0197810
• DTXSID80452240
• F82961
• DB-427571

• MDL： MFCD09475899
• Inchi： 1S/C7H4BrClO3/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2,10H,(H,11,12)
• InChI Key： XUKLAPBPFXGIOW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)O)C=1)O)Cl

Computed Properties

• Exact Mass: 249.90300
• Monoisotopic Mass: 249.90323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.956
• Boiling Point: 370.8°Cat760mmHg
• Flash Point: 178°C
• Refractive Index: 1.663
• PSA: 57.53000
• LogP: 2.50630

5-Bromo-4-chloro-2-hydroxybenzoic acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 5-Bromo-4-chloro-2-hydroxybenzoic acid

5-Bromo-4-chloro-2-hydroxybenzoic Acid: A Comprehensive Overview

5-Bromo-4-chloro-2-hydroxybenzoic acid, also known by its CAS number 142167-38-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with bromine, chlorine, and hydroxyl groups at specific positions. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound for various applications.

The chemical structure of 5-Bromo-4-chloro-2-hydroxybenzoic acid consists of a benzene ring with three substituents: a bromine atom at position 5, a chlorine atom at position 4, and a hydroxyl group at position 2. The carboxylic acid group is located at position 1 of the benzene ring. This arrangement of substituents creates a molecule with both electron-withdrawing and electron-donating groups, leading to interesting electronic properties. The bromine and chlorine atoms are strong electron-withdrawing groups, while the hydroxyl group can act as an electron-donating group under certain conditions.

Recent studies have focused on the synthesis and characterization of 5-Bromo-4-chloro-2-hydroxybenzoic acid. Researchers have developed efficient methods for its preparation, often involving multi-step reactions that include electrophilic substitution, oxidation, and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for further research and application.

The physical properties of 5-Bromo-4-chloro-2-hydroxybenzoic acid have been extensively studied. It has a melting point of approximately 300°C and is sparingly soluble in water but more soluble in organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various organic reactions and separation techniques.

In terms of applications, 5-Bromo-4-chloro-2-hydroxybenzoic acid has shown potential in several areas. In the pharmaceutical industry, it has been investigated as a lead compound for the development of new drugs targeting various diseases. Its structure allows for further functionalization to create derivatives with enhanced bioactivity or selectivity. For example, researchers have explored its use as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory processes.

In materials science, 5-Bromo-4-chloro-2-hydroxybenzoic acid has been used as a precursor for the synthesis of advanced materials such as polymers and coordination compounds. Its ability to form hydrogen bonds due to the hydroxyl group makes it useful in designing materials with specific mechanical or electronic properties.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing 5-Bromo-4-chloro-2-hydroxybenzoic acid. These methods often involve the use of microwave-assisted synthesis or catalytic systems that reduce waste and improve efficiency. Such approaches align with current trends toward environmentally friendly chemical processes.

The biological activity of 5-Bromo-4-chloro-2-hydroxybenzoic acid has been a focal point of recent research. Studies have demonstrated its potential as an antimicrobial agent, particularly against certain strains of bacteria and fungi. Its activity is attributed to its ability to disrupt cellular membranes or inhibit key enzymes involved in microbial growth.

In conclusion, 5-Bromo-4-chloro-2-hydroxybenzoic acid, with its CAS number 142167-38-2, is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and properties make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.